Cas no 493039-65-9 (3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]-)

• Product Name: 3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]-
• CAS No: 493039-65-9
• MF: C₁₃H₁₃N₅OS
• MW: 287.340220212936
• CID: 1520163
• Update Time: 2024-08-24

3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]-
• 3-Pyridinecarboxamide, N-[[(4,6-dimethyl-2-pyrimidinyl)amino]thioxomethyl]-

• Inchi： 1S/C13H13N5OS/c1-8-6-9(2)16-12(15-8)18-13(20)17-11(19)10-4-3-5-14-7-10/h3-7H,1-2H3,(H2,15,16,17,18,19,20)
• InChI Key： GPUASRUUPYKXDQ-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC(NC1=NC(C)=CC(C)=N1)=S)=O

Computed Properties

• Exact Mass: 287.08429

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• PSA: 79.8
• pka: 6.30±0.70(Predicted)